Cas no 2763584-07-0 (rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate
• CAS No: 2763584-07-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5560237
• PubChem ID: 165997343
• Update Time: 2025-11-06

rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2763584-07-0
• EN300-37325177
• rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-8-6-5-7-11(8,4)12/h8H,5-7,12H2,1-4H3,(H,13,14)/t8-,11-/m1/s1
• InChI Key： PPATTZUXPRXLRU-LDYMZIIASA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCC[C@@]1(C)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate

Comprehensive Overview of rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate (CAS No. 2763584-07-0)

The compound rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate (CAS No. 2763584-07-0) is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. Its unique stereochemical configuration and functional groups make it a valuable building block for the development of bioactive molecules. The tert-butyl carbamate (Boc) protecting group enhances its stability, while the 2-amino-2-methylcyclopentyl moiety contributes to its versatility in drug design. Researchers and manufacturers are increasingly focusing on this compound due to its potential applications in asymmetric synthesis and peptide modifications.

In recent years, the demand for chiral amines and protected amino derivatives has surged, driven by advancements in targeted drug delivery and precision medicine. The rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate aligns with these trends, as its structural features enable the creation of enantiomerically pure compounds. This is particularly relevant for CNS drug development, where stereochemistry plays a critical role in efficacy and safety. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and configuration, ensuring compliance with GMP standards.

From a synthetic perspective, the compound’s cyclopentyl backbone offers rigidity, which is advantageous for designing conformationally restricted analogs. This property is highly sought after in kinase inhibitors and GPCR modulators, two hot topics in current medicinal chemistry research. Additionally, the Boc-protected amine allows for selective deprotection under mild conditions, facilitating downstream functionalization. Such characteristics make CAS No. 2763584-07-0 a preferred choice for combinatorial chemistry and high-throughput screening platforms.

Environmental and regulatory considerations also underscore the importance of this compound. With growing emphasis on green chemistry, researchers are exploring solvent-free or catalytic methods to synthesize rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate. Its compatibility with biocatalysis and flow chemistry further enhances its appeal, aligning with the industry’s shift toward sustainable manufacturing. These innovations address common search queries like "eco-friendly chiral synthesis" and "scalable amine protection strategies."

In conclusion, rac-tert-butyl N-[(1R,2R)-2-amino-2-methylcyclopentyl]carbamate (CAS No. 2763584-07-0) represents a nexus of stereochemistry, drug discovery, and process optimization. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings. For those seeking detailed protocols or structure-activity relationship studies, this compound offers a robust foundation for innovation.